3-Fluoro-benzenebutanol

• Molecular Formula: C10H13FO
• Molecular Weight: 168.21 g/mol
• IUPAC Name: 4-(3-fluorophenyl)butan-1-ol
• InChI: InChI=1S/C10H13FO/c11-10-6-3-5-9(8-10)4-1-2-7-12/h3,5-6,8,12H,1-2,4,7H2
• InChI Key: LMFAMMHYNBXWBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CCCCO

Description

3-Fluoro-benzenebutanol is a useful research compound. Its molecular formula is C10H13FO and its molecular weight is 168.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a reaction vessel were placed 0.53 g of 4-(3-fluorophenyl)-3-buten-1-ol and 50 ml of ethyl acetate, and the air in the vessel was exchanged for nitrogen. Then, 0.1 g of 10% palladium carbon was added thereto, and the nitrogen in the vessel was exchanged for hydrogen, followed by vigorous stirring at room temperature for 24 hours. After the hydrogen in the vessel was exchanged for nitrogen, the reaction solution was filtered through a celite bed, and the filtrate was concentrated. The residue was subjected to silica gel chromatography, which afforded 0.48 g of 4-(3-fluorophenyl)-1-butanol.